Cas no 1048-86-8 (Pregn-4-ene-3,20-dione,11b-hydroxy-12a-methyl- (7CI,8CI))

• Product Name: Pregn-4-ene-3,20-dione,11b-hydroxy-12a-methyl- (7CI,8CI)
• CAS No: 1048-86-8
• MF: C₂₂H₃₂O₃
• MW: 344.487687110901
• CID: 228297
• PubChem ID: 248319
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,11b-hydroxy-12a-methyl- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,11b-hydroxy-12a-methyl- (7CI,8CI)
• 17-acetyl-11-hydroxy-10,12,13-trimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• NSC65034
• DTXSID50909216
• NSC65107
• 6957-80-8
• NSC-65107
• NCIOpen2_008111
• NSC-65034
• 11-hydroxy-12-methylpregn-4-ene-3,20-dione
• NCIOpen2_008033
• 1048-86-8

• Inchi： 1S/C22H32O3/c1-12-20(25)19-16(18-8-7-17(13(2)23)22(12,18)4)6-5-14-11-15(24)9-10-21(14,19)3/h11-12,16-20,25H,5-10H2,1-4H3
• InChI Key： JLOPYNSMWUXMEO-UHFFFAOYSA-N
• SMILES： OC1C(C)C2(C)C(C(C)=O)CCC2C2CCC3=CC(CCC3(C)C21)=O

Computed Properties

• Exact Mass: 344.23526
• Monoisotopic Mass: 344.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives